![molecular formula C6H6O4 B564314 Maleic acid hydrogen 1-vinyl ester CAS No. 19896-47-0](/img/structure/B564314.png)
Maleic acid hydrogen 1-vinyl ester
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Overview
Description
Maleic acid hydrogen 1-vinyl ester, also known as Maleic acid hydrogen 1-vinyl ester, is a useful research compound. Its molecular formula is C6H6O4 and its molecular weight is 142.11. The purity is usually 95%.
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properties
CAS RN |
19896-47-0 |
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Product Name |
Maleic acid hydrogen 1-vinyl ester |
Molecular Formula |
C6H6O4 |
Molecular Weight |
142.11 |
IUPAC Name |
(Z)-4-ethenoxy-4-oxobut-2-enoic acid |
InChI |
InChI=1S/C6H6O4/c1-2-10-6(9)4-3-5(7)8/h2-4H,1H2,(H,7,8)/b4-3- |
InChI Key |
GXSSZJREKCITAD-ARJAWSKDSA-N |
SMILES |
C=COC(=O)C=CC(=O)O |
synonyms |
Maleic acid hydrogen 1-vinyl ester |
Origin of Product |
United States |
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